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Compound of Interest

alpha,alpha-Dimethyl-gamma-
Compound Name:
butyrolactone

cat. No.: B1220169

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols concerning the
use of a,a-Dimethyl-y-butyrolactone as a solvent and reagent in organic synthesis. While direct
literature on its application as a solvent is limited, its properties suggest potential as a polar
aprotic solvent, analogous to y-butyrolactone (GBL) and the green solvent y-valerolactone
(GVL).

Physicochemical Properties

a,a-Dimethyl-y-butyrolactone, a colorless liquid, possesses properties that make it an
interesting candidate for a reaction solvent. A summary of its key physical and chemical data is
presented below, with comparisons to the widely used y-butyrolactone.
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o,a-Dimethyl-y-

y-Butyrolactone

Property Reference(s)
butyrolactone (GBL)
Molecular Formula CeH1002 CaHeO2 [1]
Molecular Weight 114.14 g/mol 86.09 g/mol [1]
CAS Number 3709-08-8 96-48-0 [1]
Appearance Colorless liquid Colorless, oily liquid [2]
Boiling Point 194 °C at 27 mmHg 204-205 °C [2][3]
Melting Point 6 °C -45 °C [2][3]
Density 0.995 g/cm? 1.12 g/mL at 25 °C [2][3]
o ) Miscible with water,
N Miscible with many
Solubility ] ethanol, acetone, [3]
organic solvents
benzene, and ether
Harmful if swallowed,
causes serious eye
Safety Combustible liquid. damage, may cause [415]

drowsiness or

dizziness.

Potential Applications as a Solvent

Based on its structure as a polar aprotic lactone, a,a-dimethyl-y-butyrolactone can be

considered a potential solvent for a variety of organic reactions, particularly those requiring a

high boiling point and the ability to dissolve polar and nonpolar reactants. Its dimethyl

substitution at the a-position may offer different solubility and stability profiles compared to

unsubstituted GBL.

Potential advantages:

» High Boiling Point: Suitable for reactions requiring elevated temperatures.

o Polar Aprotic Nature: Capable of dissolving a wide range of organic compounds and salts,

which is beneficial for reactions involving polar intermediates or reagents.[6]
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 Increased Stability: The gem-dimethyl group may impart greater stability against certain
reaction conditions compared to GBL.

Hypothesized Applications in Organic Reactions:

While specific literature examples are scarce, its properties suggest potential utility in reactions

such as:

» Nucleophilic Substitution Reactions: Its polar nature can help to stabilize charged
intermediates.

o Polymerization Reactions: GBL is a known solvent for various polymers, and its dimethylated
analog could serve a similar role, potentially with altered solubility characteristics for specific

polymers.[3][7]

o Palladium-Catalyzed Cross-Coupling Reactions: The high boiling point and polarity could be
advantageous in reactions like Suzuki or Heck couplings, which often benefit from polar

aprotic solvents.

Below is a logical workflow for considering a,a-Dimethyl-y-butyrolactone as a solvent

substitute.

Consider common solvents:
DMF, DMSO, NMP

Reaction requires a
polar aprotic solvent

y-Butyrolactone (GBL)

Select solvent based on
reactant solubility, cost,
and safety profile

No
High temperature
(>150 °C) needed?

Consider alternative lactone solvents y-Valerolactone (GVL)

(Green Solvent)

a,a-Dimethyl-y-butyrolactone
(Higher steric hindrance,
potentially different solubility)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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